Cas no 140-77-2 (3-Cyclopentylpropionic acid)

3-Cyclopentylpropionic acid is a carboxylic acid derivative featuring a cyclopentyl group attached to a propionic acid backbone. This compound is valued for its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclopentyl moiety contributes to enhanced lipophilicity, making it suitable for modifying the physicochemical properties of target molecules. The acid functionality allows for further derivatization, including esterification, amidation, or reduction. Its stable structure and well-defined reactivity profile ensure consistent performance in synthetic applications. The compound is typically supplied in high purity, ensuring reliable results in research and industrial processes.
3-Cyclopentylpropionic acid structure
3-Cyclopentylpropionic acid structure
Product Name:3-Cyclopentylpropionic acid
CAS No:140-77-2
MF:C8H14O2
MW:142.195562839508
MDL:MFCD00001392
CID:36446
PubChem ID:8818
Update Time:2025-05-21

3-Cyclopentylpropionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentylpropionic acid
    • Cyclopentanepropionic acid
    • 3-CYCLOPENTYLPROPANOIC ACID
    • Cypionic Acid
    • 3-Cylcopentylpropanoic acid
    • 3-Cyclopentylpropion
    • Cyclopentylpropionic acid
    • cyclopentanepropanoicacid
    • 3-Cyclopentane propiomicacid
    • AKOS BBS-00003802
    • Cyclopentanepropanoic acid
    • Propionic acid, 3-cyclopentyl-
    • 3-Cyclopentyl-propionic acid
    • ZRPLANDPDWYOMZ-UHFFFAOYSA-N
    • 3-Cyclopentylpropionicacid
    • Cipionate
    • 3-cyclopentyl propionic acid
    • KSC180A1B
    • CHEM
    • 140-77-2
    • Q5200280
    • 3-Cyclopentylpropionic acid, 98%
    • 3-Cylcopentylpropanoicacid
    • AM84371
    • Z104478044
    • CHEMBL1230184
    • AC-17090
    • CHEBI:50899
    • NSC-8771
    • VS-0325
    • CYCLOPENTYLPROPANOIC ACID [USP-RS]
    • NSC 8771
    • NS00024564
    • UNII-931H8F0JEE
    • AKOS000119520
    • MFCD00001392
    • EINECS 205-433-0
    • SCHEMBL2800
    • EN300-20400
    • AI3-14247
    • F2191-0135
    • J-512367
    • AC-24812
    • DTXSID4059700
    • NCGC00166228-01
    • A3041
    • FT-0631815
    • 931H8F0JEE
    • C2934
    • CS-W018280
    • NSC8771
    • 3-Cyclopentylpropionic acid,98%
    • STL112265
    • Cyclopentanepropanoic Acid; 3-Cyclopentylpropanoic Acid; NSC 8771
    • 205-433-0
    • FC37624
    • DTXCID2034546
    • CYCLOPENTYLPROPANOIC ACID (USP-RS)
    • Cyclopentanepropionic acid (8CI)
    • MDL: MFCD00001392
    • Inchi: 1S/C8H14O2/c9-8(10)6-5-7-3-1-2-4-7/h7H,1-6H2,(H,9,10)
    • InChI Key: ZRPLANDPDWYOMZ-UHFFFAOYSA-N
    • SMILES: OC(CCC1CCCC1)=O

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Pale yellow liquid
  • Density: 0.996 g/mL at 25 °C(lit.)
  • Boiling Point: 123°C/6mmHg(lit.)
  • Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
  • Refractive Index: n20/D 1.457(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 37.30000
  • LogP: 2.04140
  • Solubility: Insoluble in water
  • FEMA: 2411

3-Cyclopentylpropionic acid Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226-H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16-S26-S36-S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10; R36/37/38
  • Packing Group:III
  • Safety Term:3
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Flammable area
  • Packing Group:III
  • Hazard Level:3

3-Cyclopentylpropionic acid Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-Cyclopentylpropionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208901-10g
3-Cylcopentylpropanoic acid
140-77-2 98%
10g
£12.00 2022-03-01
Fluorochem
208901-25g
3-Cylcopentylpropanoic acid
140-77-2 98%
25g
£24.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132385-100ml
3-Cyclopentylpropionic acid
140-77-2 98%
100ml
¥446.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132385-25ml
3-Cyclopentylpropionic acid
140-77-2 98%
25ml
¥159.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132385-5ml
3-Cyclopentylpropionic acid
140-77-2 98%
5ml
¥48.90 2023-08-31
TRC
C989055-10g
Cypionic Acid
140-77-2
10g
$ 150.00 2023-09-08
TRC
C989055-50g
Cypionic Acid
140-77-2
50g
$ 276.00 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026784-100ml
3-Cyclopentylpropionic acid
140-77-2 98%
100ml
¥536 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026784-25ml
3-Cyclopentylpropionic acid
140-77-2 98%
25ml
¥192 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026784-5ml
3-Cyclopentylpropionic acid
140-77-2 98%
5ml
¥59 2024-05-25

3-Cyclopentylpropionic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:140-77-2)3-Cyclopentylpropionic acid
Order Number:A3041
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:23
Price ($):206.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:140-77-2)3-Cylcopentylpropanoicacid
Order Number:LE14743
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

3-Cyclopentylpropionic acid Related Literature

Additional information on 3-Cyclopentylpropionic acid

Exploring the Versatility of 3-Cyclopentylpropionic Acid (CAS No. 140-77-2): Properties, Applications, and Industry Insights

3-Cyclopentylpropionic acid (CAS No. 140-77-2) is a specialized organic compound with a unique cyclic structure, making it a valuable intermediate in pharmaceuticals, fragrances, and fine chemical synthesis. Its molecular formula, C8H14O2, features a cyclopentyl ring attached to a propionic acid chain, offering distinct reactivity and solubility profiles. Researchers and manufacturers increasingly seek this compound for its role in synthesizing bioactive molecules, prompting questions like "What are the uses of 3-Cyclopentylpropionic acid?" or "How to optimize 3-Cyclopentylpropionic acid synthesis?"—topics trending in scientific forums and AI-driven search queries.

The growing demand for sustainable chemical processes has spotlighted 3-Cyclopentylpropionic acid as a candidate for green chemistry applications. Its potential in biodegradable polymer production aligns with global trends toward eco-friendly materials. Recent studies explore enzymatic catalysis routes for this compound, addressing queries such as "Is 3-Cyclopentylpropionic acid renewable?" and "Green synthesis methods for CAS 140-77-2." These developments reflect the industry's shift away from traditional petrochemical-derived intermediates.

From a technical perspective, 3-Cyclopentylpropionic acid exhibits a melting point of 35–38°C and a boiling point of 245°C, with moderate solubility in polar solvents. These properties make it suitable for controlled-release formulations in pharmaceuticals, a hot topic among drug delivery researchers. Patent analyses reveal its incorporation in prodrug designs, particularly for CNS-targeting compounds, answering frequent searches like "Pharmaceutical applications of CAS 140-77-2". The compound's stability under physiological conditions further enhances its utility.

In the fragrance industry, the cyclopentyl moiety of 3-Cyclopentylpropionic acid contributes to musk-like odor profiles, driving innovation in long-lasting perfumes. Perfumers value its ability to modify volatility and enhance fixation—key considerations in luxury fragrance development. Online discussions often highlight "3-Cyclopentylpropionic acid in perfumery" or "CAS 140-77-2 scent characteristics," underscoring consumer interest in fragrance chemistry. Regulatory-compliant status in major markets further supports its adoption.

Analytical methodologies for 3-Cyclopentylpropionic acid continue to evolve, with GC-MS and HPLC remaining standard techniques. Recent advancements in hyphenated chromatography enable precise quantification in complex matrices, addressing quality control challenges. Laboratories frequently search for "CAS 140-77-2 analytical standards" and "purity testing methods for 3-Cyclopentylpropionic acid," reflecting the need for reliable characterization protocols. The compound's UV transparency (λmax < 210 nm) necessitates careful method selection.

Supply chain dynamics for 3-Cyclopentylpropionic acid reveal geographic concentration among specialized manufacturers, with Asia-Pacific emerging as a production hub. Market intelligence platforms track queries like "CAS 140-77-2 suppliers" and "3-Cyclopentylpropionic acid price trends," indicating procurement professionals' focus on availability and cost optimization. The compound's classification as non-hazardous under GHS simplifies logistics compared to regulated alternatives, though proper storage conditions (cool, dry environments) remain essential.

Future research directions for 3-Cyclopentylpropionic acid may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems—areas gaining traction in materials science. Academic interest is evident through searches for "CAS 140-77-2 crystal structure" and "3-Cyclopentylpropionic acid coordination chemistry." Such applications could expand its relevance beyond traditional organic synthesis, positioning it as a multifunctional building block in advanced technologies.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:140-77-2)3-Cyclopentylpropionic acid
A3041
Purity:99%
Quantity:500g
Price ($):206.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:140-77-2)3-Cylcopentylpropanoicacid
LE14743
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email